Cas no 52-89-1 (L-Cysteine hydrochloride)

L-Cysteine hydrochloride is a white crystalline powder derived from the amino acid L-Cysteine, stabilized in its hydrochloride form for enhanced solubility and handling. It is widely utilized in pharmaceutical, food, and cosmetic industries due to its reducing and antioxidant properties. The compound acts as a precursor in biosynthesis and serves as a stabilizer or reducing agent in various formulations. Its high purity and consistent quality make it suitable for applications requiring precise biochemical reactivity. The hydrochloride form improves stability in aqueous solutions, facilitating use in injectable medications and cell culture media. It is also employed in dough conditioning and flavor enhancement in food processing.
L-Cysteine hydrochloride structure
L-Cysteine hydrochloride structure
Product Name:L-Cysteine hydrochloride
CAS No:52-89-1
MF:C3H8ClNO2S
MW:157.619118690491
MDL:MFCD00064553
CID:33558
PubChem ID:60960

L-Cysteine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-3-mercaptopropanoic acid hydrochloride
    • L-Cysteine hydrochloride
    • L-cysteine hcl cell culture tested
    • H-Cys-OH.HCl
    • L-Cysteine Hcl Anhydrous
    • L-cysteine HCL MONO
    • L-Cysteine HCl
    • Di-isopropyl nahpthalene
    • L-Cysteine monohydrochloride
    • L-Cysteine hydrochloride,anhydrous
    • CYSTEINE HCL, L-(RG)
    • H-Cys-OH•HCl
    • L-(+)-Cysteinehydrochloride
    • L-Cysteine.HCl
    • H-Cys-OH·HCl
    • L- CYSTEINE HYDROCHLORIDE ANHYDROUS AJI
    • L-Cysteine hydrochloride monohydrate
    • USP
    • (r)-cysteinehydrochloride
    • (R)-Cysteine-hydrochloride
    • 3-Mercaptoalanine hydrochloride
    • Cystein chloride
    • Cysteine chlorhydrate
    • Cysteine chlorohydrate
    • Cysteine, hydrochloride, L-
    • cysteinechlorhydrate
    • L-Cysteine Hydrochloride Anhydrous
    • L-Cysteine, hydrochloride
    • (R)-Cysteine hydrochloride
    • L-(+)-Cysteine hydrochloride
    • Cysteine monohydrochloride
    • Cysteine HCl
    • Cysteine HCl (anhydrous)
    • Cysteine hydrochloride (anhydrous)
    • CYSTEINE HYDROCHLORIDE
    • Silicon dioxide
    • Acetylcysteine EP Impurity B Hydrochloride
    • 345909-32-2 (.xH2O)
    • L-Cysteine hydrochloride, anhydrous
    • NSC 8746
    • L-Cysteine, HCl
    • NOURESS
    • Cysteine, L-, monohydrochloride
    • cysteine
    • CYSTEINE HYDROCHLORIDE [WHO-DD]
    • (R)-2-Amino-3-mercaptopropanoicacidhydrochloride
    • L-Cysteine hydrochloride, anhydrous, >=98% (TLC)
    • CYSTEINE HYDROCHLORIDE (II)
    • (R)-(+)-Cysteine hydrochloride hydrate
    • UNII-A9U1687S1S
    • L-Cysteine, hydrochloride (1:1)
    • (R)2-Amino-3-thiopropanoic acid hydrochloride
    • (2R)-2-amino-3-sulfanylpropanoic acid;hydrochloride
    • 52-89-1
    • s4815
    • AC-12796
    • CYSTEINE HYDROCHLORIDE MONOHYDRATE (EP MONOGRAPH)
    • cysteine-hcl
    • L-Cysteinemethyl Hydrochloride
    • CS-W018517
    • HY-Y0337A
    • Tox21_200699
    • (R)-Cysteine HCl; (R)-1-carboxy-2-mercaptoethanaminium chloride; L-(+)-Cysteine hydrochloride
    • CAS-52-89-1
    • L-cysteinium chloride
    • L-Cysteine hydrochloride, anhydrous, from non-animal source, BioReagent, suitable for cell culture, >=98.0%
    • (1R)-1-carboxy-2-sulfanylethan-1-aminium chloride
    • L-Cysteine hydrochloride, 98.0-102.0%
    • DTXSID0020367
    • E72644
    • WR 348
    • CYSTEINE HYDROCHLORIDE ANHYDROUS [II]
    • Cysteine, L-, hydrochloride
    • EINECS 200-157-7
    • A9U1687S1S
    • Cysteine hydrochloride anhydrous
    • MFCD00064553
    • L-Cysteine (hydrochloride)
    • CYSTEINE HYDROCHLORIDE (USP MONOGRAPH)
    • Cysteine (as hydrochloride)
    • CCRIS 3613
    • CHEMBL1200630
    • EN300-219524
    • ELCYS
    • CCG-266272
    • AS-11682
    • CHEBI:91247
    • CYSTEINE HYDROCHLORIDE ANHYDROUS (II)
    • NCGC00258253-01
    • L-CYSTEINE HYDROCHLORIDE [USP-RS]
    • EK 2367
    • AKOS015849225
    • cysteine-hydrochloride
    • L-Cysteine hydrochloride, Vetec(TM) reagent grade, >=98%
    • (2R)-2-amino-3-mercapto-propionic acid
    • CYSTEINE HYDROCHLORIDE MONOHYDRATE (EP IMPURITY)
    • CYSTEINE HYDROCHLORIDE, ANHYDROUS
    • NSC-755898
    • SCHEMBL18161
    • CYSTEINE HYDROCHLORIDE ANHYDROUS [MI]
    • L-Cysteine hydrochloride, anhydrous, >=99.0% (RT)
    • DTXCID60367
    • EC 200-157-7
    • L-Cysteine hydro-chloride
    • L-2-Amino-3-mercaptopropanoic acid monohydrochloride
    • (2R)-2-amino-3-sulfanylpropanoic acid hydrochloride
    • Q27163158
    • W-105789
    • AI3-18781
    • l-cysteine chlorhydrate
    • J-019666
    • MDL: MFCD00064553
    • Inchi: 1S/C3H7NO2S.ClH/c4-2(1-7)3(5)6;/h2,7H,1,4H2,(H,5,6);1H/t2-;/m0./s1
    • InChI Key: IFQSXNOEEPCSLW-DKWTVANSSA-N
    • SMILES: Cl[H].S([H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H]
    • BRN: 3560277

Computed Properties

  • Exact Mass: 156.996427g/mol
  • Surface Charge: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 156.996427g/mol
  • Monoisotopic Mass: 156.996427g/mol
  • Topological Polar Surface Area: 64.3Ų
  • Heavy Atom Count: 8
  • Complexity: 75.3
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • Tautomer Count: nothing
  • Surface Charge: 0
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White solid
  • Density: No data available
  • Melting Point: 140-142oC
  • Boiling Point: 293.9°C at 760 mmHg
  • Flash Point: 131.5°C
  • Solubility: H2O: 1 M at 20 °C, clear, colorless
  • Water Partition Coefficient: SOLUBLE
  • Stability/Shelf Life: Stable, but light, moisture and air sensitive. Incompatible with strong oxidizing agents, some metals.
  • PSA: 102.12000
  • LogP: 0.83040
  • Solubility: Soluble in water, ethanol and acetone. The aqueous solution is acidic.
  • Vapor Pressure: 0.000183mmHg at 25°C
  • Sensitiveness: Hygroscopic
  • Specific Rotation: 5.5 º (c=8, 6 N HCL)
  • Merck: 14,2781
  • Fluka: 3-10-23
  • Optical Activity: [α]/D 5.7 to 6.8° (Ph. Eur. (2.2.7))

L-Cysteine hydrochloride Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:3-10-23
  • RTECS:HA2275000
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • TSCA:Yes
  • Storage Condition:StoreatRT.
  • Risk Phrases:R36/37/38

L-Cysteine hydrochloride Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Cysteine hydrochloride Pricemore >>

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L-Cysteine hydrochloride Suppliers

Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:52-89-1)L-Cysteine monohydrochloride
Order Number:JY215
Stock Status:in Stock
Quantity:100g; 1kg; 10kg; 25kg
Purity:98%
Pricing Information Last Updated:Friday, 30 May 2025 09:02
Price ($):discuss personally
Email:miley@joybiotech.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:52-89-1)L-Cysteine monohydrochloride
Order Number:sfd15009
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:52-89-1)L-Cysteine monohydrochloride
Order Number:LE6487;LE18713;LE27030455
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:49
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:52-89-1)L-Cysteine hydrochloride
Order Number:A829298
Stock Status:in Stock
Quantity:1kg/5kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:11
Price ($):174.0/641.0
Email:sales@amadischem.com

L-Cysteine hydrochloride Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
Recommended suppliers
Shanghai Joy Biotech Ltd
(CAS:52-89-1)L-Cysteine monohydrochloride
JY215
Purity:98%
Quantity:100g; 1kg; 10kg; 25kg
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:52-89-1)L-Cysteine monohydrochloride
sfd15009
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email